(Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(6-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-4-9-21-14-7-6-12(23-5-2)11-15(14)24-17(21)18-16(22)13-8-10-20(3)19-13/h1,6-8,10-11H,5,9H2,2-3H3
• InChI Key: KUFKDFVSHAEHCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=NN(C=C3)C)S2)CC#C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

(Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

Research into benzothiazole derivatives, closely related to the chemical structure of interest, has shown promising antibacterial and antifungal activities. For instance, derivatives synthesized from 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have been identified as potent antibacterial agents against strains such as Staphylococcus aureus and Bacillus subtilis. These compounds exhibit significant activity at non-cytotoxic concentrations, highlighting their potential as therapeutic agents (Palkar et al., 2017).

Anti-Influenza Virus Activity

Benzamide-based derivatives, including those with structural similarities to the compound , have demonstrated remarkable activity against the H5N1 influenza A virus. The synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives has led to the discovery of compounds with significant antiviral activities, particularly against bird flu, indicating potential applications in treating viral infections (Hebishy et al., 2020).

Anticancer Activities

Further research has explored the anticancer potentials of benzothiazole and pyrazole derivatives. For instance, novel compounds derived from benzothiazole have been evaluated for their antitumor properties, showing selective cytotoxicity against cancer cell lines. These findings underscore the potential of such compounds in the development of new anticancer therapies (Yoshida et al., 2005).

Herbicidal Activity

Additionally, pyrazole-4-carboxamide derivatives, which share a functional group with the compound of interest, have been synthesized and tested for their herbicidal efficacy. These studies have identified certain derivatives with potent activity against various weeds, demonstrating the potential of these compounds in agricultural applications (Ohno et al., 2004).